Cas no 62399-95-5 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-)
62399-95-5 structure
Product Name:Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
CAS No:62399-95-5
MF:C17H29N3O
MW:291.431664228439
CID:446221
PubChem ID:20394387
Update Time:2025-04-19
Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-
- N-(1-butylpyrazol-3-yl)-N-hexylcyclopropanecarboxamide
- SCHEMBL11564170
- N-(1-Butyl-1H-pyrazol-3-yl)-N-hexylcyclopropanecarboxamide
- 62399-95-5
- DTXSID90606696
-
- Inchi: 1S/C17H29N3O/c1-3-5-7-8-13-20(17(21)15-9-10-15)16-11-14-19(18-16)12-6-4-2/h11,14-15H,3-10,12-13H2,1-2H3
- InChI Key: XDKZPZZSDHOAJW-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)N(C1C=CN(CCCC)N=1)CCCCCC
Computed Properties
- Exact Mass: 291.23127
- Monoisotopic Mass: 291.231062557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 10
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- PSA: 38.13
Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl- Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
62399-95-5 (Cyclopropanecarboxamide, N-(1-butyl-1H-pyrazol-3-yl)-N-hexyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk